Cas no 2229022-24-4 (3-(4-fluoro-2-methylphenyl)-2-methoxypropanoic acid)

• Product Name: 3-(4-fluoro-2-methylphenyl)-2-methoxypropanoic acid
• CAS No: 2229022-24-4
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 6052600
• PubChem ID: 165694909
• Update Time: 2025-06-08

3-(4-fluoro-2-methylphenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-2-methylphenyl)-2-methoxypropanoic acid
• 2229022-24-4
• EN300-1819440

• Inchi： 1S/C11H13FO3/c1-7-5-9(12)4-3-8(7)6-10(15-2)11(13)14/h3-5,10H,6H2,1-2H3,(H,13,14)
• InChI Key： SLWNYDUSANQJGA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)CC(C(=O)O)OC

Computed Properties

• Exact Mass: 212.08487243g/mol
• Monoisotopic Mass: 212.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(4-fluoro-2-methylphenyl)-2-methoxypropanoic acid

Introduction to 3-(4-fluoro-2-methylphenyl)-2-methoxypropanoic Acid (CAS No. 2229022-24-4)

3-(4-fluoro-2-methylphenyl)-2-methoxypropanoic acid, identified by its CAS number 2229022-24-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery programs.

The molecular structure of 3-(4-fluoro-2-methylphenyl)-2-methoxypropanoic acid consists of a propanoic acid moiety substituted with a methoxy group at the second carbon and an aromatic ring at the third carbon. The aromatic ring is a 4-fluoro-2-methylphenyl group, which introduces both fluorine and methyl substituents, enhancing the compound's potential for interactions with biological targets. This structural configuration is particularly intriguing due to the presence of fluorine, a atom that is well-known for its ability to modulate metabolic stability and binding affinity in drug molecules.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms into their structures. Fluorinated aromatic compounds have been extensively studied for their role in enhancing the pharmacokinetic properties of drugs, including improved bioavailability, reduced metabolic clearance, and increased selectivity. The presence of a fluoro substituent in 3-(4-fluoro-2-methylphenyl)-2-methoxypropanoic acid suggests that this compound may exhibit similar advantages, making it a compelling candidate for further exploration.

The methoxy group in the molecular structure of 3-(4-fluoro-2-methylphenyl)-2-methoxypropanoic acid also plays a crucial role in determining its biological activity. Methoxy groups are commonly found in many bioactive molecules and have been shown to influence both the solubility and binding properties of compounds. The combination of a methoxy group and a fluoro substituent on the aromatic ring may contribute to the unique pharmacological profile of this compound, potentially making it effective against a range of therapeutic targets.

The synthesis of 3-(4-fluoro-2-methylphenyl)-2-methoxypropanoic acid presents an interesting challenge due to the complexity of its molecular structure. The synthesis typically involves multiple steps, including functional group transformations and protection-deprotection strategies, to achieve the desired product with high purity and yield. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the complex framework of this compound efficiently.

In academic research, 3-(4-fluoro-2-methylphenyl)-2-methoxypropanoic acid has been investigated for its potential applications in various therapeutic areas. One area of particular interest is its role as an intermediate in the synthesis of more complex drug molecules. The structural features of this compound make it a versatile building block that can be modified further to develop novel therapeutics with enhanced efficacy and reduced side effects.

Evaluation studies have also explored the pharmacological properties of derivatives of 3-(4-fluoro-2-methylphenyl)-2-methoxypropanoic acid. These studies have revealed promising results in terms of anti-inflammatory, anti-cancer, and anti-depressant activities. For instance, certain derivatives have shown inhibitory effects on key enzymes involved in inflammatory pathways, suggesting their potential use in treating chronic inflammatory diseases. Additionally, some derivatives have demonstrated cytotoxic activity against various cancer cell lines, indicating their potential as leads for anticancer drug development.

The impact of fluorine substitution on the biological activity of 3-(4-fluoro-2-methylphenyl)-2-methoxypropanoic acid derivatives has been extensively studied. Fluorine atoms can influence both the electronic properties and steric environment of molecules, leading to significant changes in their pharmacological profiles. For example, fluorine substitution can enhance binding affinity by improving hydrophobic interactions or by modulating hydrogen bonding interactions with biological targets. These effects make fluorinated compounds highly attractive for drug development purposes.

The future prospects for 3-(4-fluoro-2-methylphenyl)-2-methoxypropanoic acid and its derivatives are promising. Ongoing research efforts are focused on optimizing synthetic routes to improve yield and scalability while maintaining high purity standards. Additionally, computational modeling and virtual screening techniques are being employed to identify new derivatives with enhanced biological activity. These approaches will likely accelerate the discovery process and lead to the development of novel therapeutic agents based on this compound.

In conclusion, 3-(4-fluoro-2-methylphenyl)-2-methoxypropanoic acid (CAS No. 2229022-24-4) is a structurally unique compound with significant potential in pharmaceutical research. Its molecular features, including the presence of both fluoro and methoxy substituents, make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its biological activity and synthetic possibilities, this compound is poised to play an important role in the development of next-generation pharmaceuticals.